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Compound of Interest

Compound Name: MI-883

Cat. No.: B15603559

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of MI-883, a potent, dual-acting constitutive androstane receptor (CAR) agonist and
pregnane X receptor (PXR) antagonist. The following procedural guidance is designed to
ensure a safe laboratory environment and minimize risks associated with this research
compound.

Disclaimer: A specific Safety Data Sheet (SDS) for MI-883 was not located. The following
guidance is based on general best practices for handling solid, powdered chemical compounds
in a laboratory setting. All personnel must adhere to their institution's specific safety protocols
and guidelines.

Immediate Safety Information

MI-883 is a solid, powdered substance intended for research use only.[1] As with any powdered
chemical, the primary hazards are inhalation of airborne particles and direct contact with skin
and eyes.

Personal Protective Equipment (PPE)

Proper selection and use of PPE is the most critical line of defense when handling MI-883. The
following table summarizes the recommended PPE.
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) Specifications & Best
Body Part Protection ]
Practices

Nitrile or latex gloves are
generally recommended for
handling powdered chemicals.
Hands Chemical-resistant gloves Always inspect gloves for tears
or punctures before use.
Change gloves immediately if

contaminated.

Safety glasses with side

shields or chemical splash
Eyes Safety glasses or goggles goggles should be worn at all

times to prevent eye contact

with airborne powder.

Use a NIOSH-approved
respirator if there is a risk of
generating and inhaling dust,
such as when weighing or
Respiratory Respirator transferring large quantities of
the powder. The type of
respirator should be
determined by a workplace

hazard assessment.

A standard laboratory coat

should be worn to protect skin
Body Laboratory coat ]

and clothing from

contamination.

Emergency Procedures

In the event of an accidental exposure to MI-883, follow these first-aid measures immediately:
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Exposure Route Immediate Action

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.

Remove contaminated clothing. Wash the
) affected area thoroughly with soap and water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids
Eye Contact ]

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Operational and Disposal Plans

A clear and systematic approach to handling and disposal is essential for maintaining a safe
laboratory environment.

Handling and Storage

MI-883 should be handled in a well-ventilated area, preferably within a chemical fume hood, to
minimize the generation of airborne dust.

Storage:
» Store in a tightly sealed container.
e Keep in a cool, dry place.

o Recommended storage for the solid powder is at -20°C for up to 3 years.[2]

Disposal Plan
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All waste contaminated with MI-883, including empty containers, used PPE, and any spilled

material, must be disposed of as chemical waste in accordance with local, state, and federal

regulations. Never dispose of MI-883 down the drain or in the regular trash.

Waste Type

Disposal Procedure

Unused MI-883

Collect in a designated, labeled hazardous

waste container.

Contaminated PPE

Place in a sealed bag and dispose of in the

designated chemical waste stream.

Empty Containers

Triple rinse with a suitable solvent. The rinsate
should be collected as hazardous waste.
Dispose of the rinsed container as directed by

your institution's waste management guidelines.

Spill Cleanup Material

Absorb the spill with an inert material (e.qg.,
vermiculite, sand) and collect it in a sealed

container for disposal as chemical waste.

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling and disposing of

Mi-883.

Preparation Handling (in Fume Hood)

Assess Hazards Select & Don PPE g g Weigh/Transfer MI-883 Perform Experiment g g Decontaminate Work Area Segregate Waste Doff PPE Wash Hands

Cleanup & Disposal

Click to download full resolution via product page

Caption: Standard operating procedure for handling MI-883.
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Caption: Decision pathway for MI-883 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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